Cas no 166320-38-3 (1H-1,2,4-Triazol-5-amine, 1-methyl-3-(3-methylphenyl)-N-phenyl-)
166320-38-3 structure
Product Name:1H-1,2,4-Triazol-5-amine, 1-methyl-3-(3-methylphenyl)-N-phenyl-
CAS No:166320-38-3
MF:C16H16N4
MW:264.325042724609
CID:1351210
Update Time:2024-08-17
1H-1,2,4-Triazol-5-amine, 1-methyl-3-(3-methylphenyl)-N-phenyl- Chemical and Physical Properties
Names and Identifiers
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- 1H-1,2,4-Triazol-5-amine, 1-methyl-3-(3-methylphenyl)-N-phenyl-
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- Inchi: 1S/C16H16N4/c1-12-7-6-8-13(11-12)15-18-16(20(2)19-15)17-14-9-4-3-5-10-14/h3-11H,1-2H3,(H,17,18,19)
- InChI Key: IHYIPWKJDCLFRU-UHFFFAOYSA-N
- SMILES: N1(C)C(NC2=CC=CC=C2)=NC(C2=CC=CC(C)=C2)=N1
Computed Properties
- Exact Mass: 264.13768
Experimental Properties
- Density: 1.16±0.1 g/cm3(Predicted)
- Boiling Point: 464.2±38.0 °C(Predicted)
- PSA: 42.74
- pka: 3.15±0.50(Predicted)
1H-1,2,4-Triazol-5-amine, 1-methyl-3-(3-methylphenyl)-N-phenyl- Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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